2-[(2,2-dimethylpropanoyl)amino]-N-ethylbenzamide

• IUPAC Name: 2-(2,2-dimethylpropanoylamino)-N-ethylbenzamide
• InChI: InChI=1S/C14H20N2O2/c1-5-15-12(17)10-8-6-7-9-11(10)16-13(18)14(2,3)4/h6-9H,5H2,1-4H3,(H,15,17)(H,16,18)
• InChI Key: KZDPQTGJZGLKEP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=CC=CC=C1NC(=O)C(C)(C)C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

2-[(2,2-dimethylpropanoyl)amino]-N-ethylbenzamide is an organic compound with the molecular formula C13H18N2O2 It is characterized by the presence of a benzamide group substituted with an ethyl group and a 2,2-dimethylpropanoyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(2,2-dimethylpropanoyl)amino]-N-ethylbenzamide typically involves the reaction of 2,2-dimethylpropanoic acid with N-ethylbenzamide in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). The reaction is carried out under anhydrous conditions and often requires a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions using similar reagents and conditions as described above. The process is optimized for yield and purity, often involving purification steps such as recrystallization or chromatography to obtain the final product.

Chemical Reactions Analysis

Types of Reactions

2-[(2,2-dimethylpropanoyl)amino]-N-ethylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: The benzamide group can participate in nucleophilic substitution reactions, where the amide nitrogen can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in acidic or basic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted benzamides or other derivatives.

Scientific Research Applications

2-[(2,2-dimethylpropanoyl)amino]-N-ethylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(2,2-dimethylpropanoyl)amino]-N-ethylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating the biochemical pathways involved. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-[(2,2-dimethylpropanoyl)amino]-N-methylbenzamide
• 2-[(2,2-dimethylpropanoyl)amino]-N-isobutylbenzamide
• 2-[(2,2-dimethylpropanoyl)amino]-1,3-thiazol-4-ylacetic acid

Uniqueness

2-[(2,2-dimethylpropanoyl)amino]-N-ethylbenzamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, solubility, and interaction with biological targets, making it valuable for specific research applications.